Cas no 3623-05-0 (4-methylazepan-2-one)

• Product Name: 4-methylazepan-2-one
• CAS No: 3623-05-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 1475723
• PubChem ID: 19242
• Update Time: 2025-04-21

4-methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methylazepan-2-one
• 2H-azepin-2-one, hexahydro-4-methyl-
• 4-Methyl-ε-caprolactam
• beta-Methylcaprolactam
• .beta.-Methylcaprolactam
• DTXSID70957618
• 3623-05-0
• alpha-Methylhexanone isoxime
• alpha-Methylhexanonisoxim
• 4-Methyl-2-azepanone #
• 5-Methyl-3,4,5,6-tetrahydro-2H-azepin-7-ol
• SCHEMBL2483160
• 4-Methylcaprolactam
• alpha.-Methylhexanone isoxime
• SUXWXEJDQZBDNL-UHFFFAOYSA-N
• 4-Methyl-epsilon-caprolactam
• alpha-Methylhexanonisoxim [German]
• AKOS006348907

• Inchi： 1S/C7H13NO/c1-6-3-2-4-8-7(9)5-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： SUXWXEJDQZBDNL-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CCCN1

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.8

Experimental Properties

• Density: 0.93
• Boiling Point: 269.3°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.437
• PSA: 29.1